Cas no 1251571-69-3 (4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 1251571-69-3
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 5394971
• Update Time: 2025-10-30

4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H26N4O3/c1-6-26(7-2)22(27)17-13-23-21-16(10-8-14(3)24-21)20(17)25-18-12-15(28-4)9-11-19(18)29-5/h8-13H,6-7H2,1-5H3,(H,23,24,25)
• InChI Key： LMXYMWNGDSFBKH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC(OC)=CC=C2OC)=C(C(N(CC)CC)=O)C=1

Additional information on 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

Introduction to 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251571-69-3)

4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251571-69-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide is characterized by a naphthyridine core functionalized with a diethylaniline moiety and a 2,5-dimethoxyphenyl group. The presence of these substituents imparts specific pharmacological properties that make this compound a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have highlighted the potential of 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide has shown promising results in preclinical studies for cancer treatment. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in these studies suggests that 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide could be developed into a targeted therapy with minimal side effects on healthy cells.

The pharmacokinetic profile of 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide has also been extensively studied. Data from animal models indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic properties are crucial for ensuring sustained therapeutic effects and improving patient compliance.

To further enhance the therapeutic potential of 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide, researchers are exploring various drug delivery systems. Nanoparticle-based formulations have shown promise in improving the solubility and stability of this compound, thereby enhancing its bioavailability and reducing toxicity. Additionally, prodrug strategies are being investigated to optimize the pharmacokinetic and pharmacodynamic properties of this molecule.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide in human subjects. Preliminary results from Phase I trials have indicated that this compound is well-tolerated at various dose levels and has demonstrated significant therapeutic effects in patients with inflammatory diseases and certain types of cancer. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-[(2,5-dimethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251571-69-3) represents a promising candidate for the development of novel therapeutics in the fields of inflammation and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.